N-(4-acetylphenyl)-1-oxo-3,4-dihydro-1H-isochromene-3-carboxamide

• IUPAC Name: N-(4-acetylphenyl)-1-oxo-3,4-dihydroisochromene-3-carboxamide
• InChI: InChI=1S/C18H15NO4/c1-11(20)12-6-8-14(9-7-12)19-17(21)16-10-13-4-2-3-5-15(13)18(22)23-16/h2-9,16H,10H2,1H3,(H,19,21)
• InChI Key: NLZCISYIRLXOLQ-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=CC=C(C=C1)NC(=O)C2CC3=CC=CC=C3C(=O)O2
• Molecular Formula: C18H15NO4
• Molecular Weight: 309.3 g/mol

Description

N-(4-acetylphenyl)-1-oxo-3,4-dihydro-1H-isochromene-3-carboxamide, also known as APIDC, is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields of research. This compound is a heterocyclic molecule that contains a carbonyl group, an amide group, and a phenyl ring. In

Scientific Research Applications

Synthesis and Structural Analysis

N-(4-acetylphenyl)-1-oxo-3,4-dihydro-1H-isochromene-3-carboxamide and related compounds have been synthesized through various chemical reactions, highlighting the versatility and reactivity of these compounds. For instance, a detailed structural analysis of a related compound, N-(4-acetylphenyl)quinoline-3-carboxamide, was performed using FT-IR, 1H-NMR, 13C-NMR, and UV-Vis spectroscopy, alongside single-crystal X-ray diffraction, to confirm its 3D structure. This research underscores the importance of these methods in elucidating the molecular structures of complex organic compounds (Efraín Polo-Cuadrado et al., 2021).

Biological Evaluation and Potential Applications

Another study focused on the biological evaluation and molecular modeling studies of a similar compound, N-((4-acetylphenyl)carbamothioyl)pivalamide. This compound was synthesized and systematically studied for its molecular characteristics. It exhibited significant enzyme inhibition activity against various enzymes, suggesting its potential as a multitarget-directed ligand. This study also involved density functional theory studies (DFTs) for theoretical calculations, highlighting the compound's reactivity and potential biological relevance (A. Saeed et al., 2022).

Molecular Docking and DFT Calculations

The synthesis, biological evaluation, molecular docking, and DFT calculations of novel benzenesulfonamide derivatives, including N-(4-acetylphenyl)benzene sulphonamide derivatives, were explored. These studies aimed to understand the compounds' chemical reactivity and potential antitumor activity against various cell lines, providing insights into their applicability in medicinal chemistry (Asmaa M. Fahim & Mona A. Shalaby, 2019).